Cas no 892874-76-9 (8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER)

• Product Name: 8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER
• CAS No: 892874-76-9
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 891678
• PubChem ID: 17039623
• Update Time: 2025-06-07

8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 8-METHYL-QUINOLINE-2,3-DICARBOXYLIC ACID DIETHYL ESTER
• diethyl 8-methylquinoline-2,3-dicarboxylate
• Diethyl 8-methyl-2,3-quinolinedicarboxylate
• QU131
• FT-0743913
• AB45145
• MFCD08437584
• DTXSID80588896
• 892874-76-9
• DB-078378

• Inchi： 1S/C16H17NO4/c1-4-20-15(18)12-9-11-8-6-7-10(3)13(11)17-14(12)16(19)21-5-2/h6-9H,4-5H2,1-3H3
• InChI Key： LXAYTSGRZUPJDF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)OCC)N=C2C(C)=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 287.11600
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 387.4°C at 760 mmHg
• Flash Point: 188.1°C
• Refractive Index: 1.574
• PSA: 65.49000
• LogP: 2.89660